5-[4-(2-bromobenzoyl)-1-piperazinyl]-N-cyclopropyl-2-nitroaniline

• IUPAC Name: (2-bromophenyl)-[4-[3-(cyclopropylamino)-4-nitrophenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H21BrN4O3/c21-17-4-2-1-3-16(17)20(26)24-11-9-23(10-12-24)15-7-8-19(25(27)28)18(13-15)22-14-5-6-14/h1-4,7-8,13-14,22H,5-6,9-12H2
• InChI Key: PLOANUSIGVJGRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=C(C=CC(=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4Br)[N+](=O)[O-]
• Molecular Formula: C20H21BrN4O3
• Molecular Weight: 445.3 g/mol

Description

5-[4-(2-bromobenzoyl)-1-piperazinyl]-N-cyclopropyl-2-nitroaniline is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 5-[4-(2-bromobenzoyl)-1-piperazinyl]-N-cyclopropyl-2-nitroaniline is not fully understood. However, studies have shown that this compound has the potential to inhibit various enzymes, including histone deacetylases (HDACs) and phosphodiesterases (PDEs). These enzymes play a crucial role in various cellular processes, including gene expression, cell proliferation, and apoptosis. Inhibition of these enzymes by this compound can lead to the regulation of these cellular processes, which may have therapeutic benefits.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 5-[4-(2-bromobenzoyl)-1-piperazinyl]-N-cyclopropyl-2-nitroaniline is its potential as a drug candidate for various diseases. This compound has shown promising results in preclinical studies, and further studies are being conducted to investigate its potential as a therapeutic agent. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in some laboratory experiments.

Future Directions

There are several future directions for the study of 5-[4-(2-bromobenzoyl)-1-piperazinyl]-N-cyclopropyl-2-nitroaniline. One of the significant future directions is the investigation of its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders. Further studies are needed to investigate the mechanism of action of this compound and its effects on cellular processes. Additionally, studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound to determine its safety and efficacy in humans.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments. Further studies are needed to investigate the potential of this compound as a therapeutic agent for various diseases.

Scientific Research Applications

5-[4-(2-bromobenzoyl)-1-piperazinyl]-N-cyclopropyl-2-nitroaniline has been studied for its potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of medicinal chemistry. It has been studied for its potential as a drug candidate for various diseases, including cancer, inflammation, and neurological disorders. This compound has shown promising results in preclinical studies, and further studies are being conducted to investigate its potential as a therapeutic agent.